Cas no 2229094-66-8 (tert-butyl 2-(2-ethynylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2-ethynylphenyl)piperazine-1-carboxylate
• CAS No: 2229094-66-8
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 6478996
• PubChem ID: 165968458
• Update Time: 2025-06-11

tert-butyl 2-(2-ethynylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-ethynylphenyl)piperazine-1-carboxylate
• 2229094-66-8
• EN300-1873123

• Inchi： 1S/C17H22N2O2/c1-5-13-8-6-7-9-14(13)15-12-18-10-11-19(15)16(20)21-17(2,3)4/h1,6-9,15,18H,10-12H2,2-4H3
• InChI Key： ZDHZSROOZSSJMJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-(2-ethynylphenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(2-ethynylphenyl)piperazine-1-carboxylate (CAS No. 2229094-66-8)

tert-butyl 2-(2-ethynylphenyl)piperazine-1-carboxylate (CAS No. 2229094-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of piperazine derivatives, which are widely explored for their bioactive properties. Its molecular structure incorporates an ethynyl group and a tert-butyl carboxylate moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and ligands for biological targets.

In recent years, the demand for piperazine-based compounds like tert-butyl 2-(2-ethynylphenyl)piperazine-1-carboxylate has surged, driven by their relevance in drug discovery and material science. The compound's CAS No. 2229094-66-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance. One of the key trends in this domain is the exploration of click chemistry applications, where the ethynyl group enables efficient coupling reactions. This aligns with the broader industry focus on green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to functionalize such intermediates.

The synthesis of tert-butyl 2-(2-ethynylphenyl)piperazine-1-carboxylate typically involves multi-step organic reactions, including Boc protection and Sonogashira coupling. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability. Its physicochemical properties, such as solubility and stability, are critical for its utility in medicinal chemistry. For instance, the tert-butyl group enhances lipophilicity, which can influence bioavailability in drug development. These attributes make it a valuable candidate for structure-activity relationship (SAR) studies.

From a commercial perspective, CAS No. 2229094-66-8 is often listed by suppliers specializing in high-purity intermediates. The compound's pricing and availability are influenced by factors like batch size and custom synthesis requirements. Additionally, its applications extend beyond pharmaceuticals to areas like agrochemicals and functional materials, where its modular structure allows for tailored modifications. This versatility has led to increased patent filings and R&D investments, particularly in regions with strong biotech and chemical innovation ecosystems.

Safety and handling protocols for tert-butyl 2-(2-ethynylphenyl)piperazine-1-carboxylate adhere to standard laboratory practices, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under most regulatory frameworks, its material safety data sheet (MSDS) provides detailed guidance for storage and disposal. Researchers are advised to consult these resources to ensure compliance with occupational health standards.

In conclusion, tert-butyl 2-(2-ethynylphenyl)piperazine-1-carboxylate (CAS No. 2229094-66-8) represents a compelling case study in the intersection of organic synthesis and applied research. Its structural elegance and functional adaptability position it as a cornerstone in modern chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and material innovation.